Cas no 103266-00-8 (10-anthracen-9-ylanthracene-9-carbonitrile)

• Product Name: 10-anthracen-9-ylanthracene-9-carbonitrile
• CAS No: 103266-00-8
• MF: C₂₉H₁₇N
• MW: 379.451987028122
• CID: 1139869
• PubChem ID: 15216134
• Update Time: 2025-04-20

10-anthracen-9-ylanthracene-9-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 10-anthracen-9-ylanthracene-9-carbonitrile
• 1-cyano-9,9'-bianthryl
• 10-Cyano-9,9'-bianthryl
• 10-(cyano)9,9'-bianthryl
• 10-Cyan-&lt
• 9,9'&gt
• bianthryl
• ACMC-20m65b
• [9,9'-Bianthracene]-10-carbonitrile
• AGN-PC-0046P8
• CTK0G7140
• 1-cyano-9,9'-bianthryl; 10-Cyano-9,9'-bianthryl; 10-cyano-9,9'-bianthryl; 10-(cyano)9,9'-bianthryl; 10-Cyan-< 9,9'> bianthryl; ACMC-20m65b; [9,9'-Bianthracene]-10-carbonitrile; AGN-PC-0046P8; CTK0G7140;
• 103266-00-8
• DTXSID70570144
• [9,9'-bianthryl]-10-carbonitrile

• Inchi： 1S/C29H17N/c30-18-27-23-13-5-7-15-25(23)29(26-16-8-6-14-24(26)27)28-21-11-3-1-9-19(21)17-20-10-2-4-12-22(20)28/h1-17H
• InChI Key： KBIQJMYYVQBXSS-UHFFFAOYSA-N
• SMILES： N#CC1C2C=CC=CC=2C(=C2C=CC=CC2=1)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 379.13621
• Monoisotopic Mass: 379.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• LogP: 7.83808